Cas no 601523-23-3 (1,1,1,3,8,10,10,10-OCTACHLORODECANE)

• Product Name: 1,1,1,3,8,10,10,10-OCTACHLORODECANE
• CAS No: 601523-23-3
• MF: C₁₀H₁₄Cl₈
• MW: 417.84215593338
• CID: 951329
• PubChem ID: 53427659
• Update Time: 2025-06-09

1,1,1,3,8,10,10,10-OCTACHLORODECANE Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,8,10,10,10-OCTACHLORODECANE
• 1,1,1,3,8,10,10,10-Octachlorodecane100µg
• AG-G-15114
• CTK5B1070
• 601523-23-3
• DB-215729
• DTXSID50699600

• Inchi： 1S/C10H14Cl8/c11-7(5-9(13,14)15)3-1-2-4-8(12)6-10(16,17)18/h7-8H,1-6H2
• InChI Key： BOJKDARFGOJVKN-UHFFFAOYSA-N
• SMILES： ClC(CC(Cl)(Cl)Cl)CCCCC(CC(Cl)(Cl)Cl)Cl

Computed Properties

• Exact Mass: 413.86000
• Monoisotopic Mass: 413.860372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 7.28220

Additional information on 1,1,1,3,8,10,10,10-OCTACHLORODECANE

Chemical Profile of 1,1,1,3,8,10,10,10-OCTACHLORODECANE (CAS No: 601523-23-3)

1,1,1,3,8,10,10,10-OCTACHLORODECANE, identified by its Chemical Abstracts Service (CAS) number 601523-23-3, is a specialized chlorinated hydrocarbon compound that has garnered attention in various scientific and industrial applications. This compound belongs to the class of octachlorodecanes, which are characterized by their high chlorine content and specific molecular architecture. The precise arrangement of chlorine atoms in its structure imparts unique chemical properties that make it valuable in niche applications.

The molecular structure of 1,1,1,3,8,10,10,10-OCTACHLORODECANE consists of a decane backbone with eight chlorine atoms substituting hydrogen atoms at specific positions. This substitution pattern contributes to its stability and reactivity profile, making it a compound of interest in organic synthesis and material science. The high degree of chlorination enhances its solubility in nonpolar solvents and its ability to participate in various chemical reactions.

In recent years, research has highlighted the potential applications of 1,1,1,3,8,10,10,10-OCTACHLORODECANE in advanced material formulations. Its thermal stability and resistance to degradation have been explored in the development of high-performance polymers and coatings. These materials are designed to withstand extreme conditions without losing their structural integrity or functional properties.

One of the most compelling areas of study involving 1,1,1,3,8,10,10,10-OCTACHLORODECANE is its role as a building block in organic synthesis. The presence of multiple chlorine atoms allows for selective functionalization through nucleophilic substitution reactions. This property has been leveraged in the synthesis of more complex molecules used in pharmaceuticals and agrochemicals. Researchers have demonstrated its utility in constructing heterocyclic compounds that exhibit promising biological activities.

The compound's interaction with biological systems has also been a subject of interest. Studies have investigated how 1,1,1,3,8,10,10,10-OCTACHLORODECANE behaves in vitro and how it can be modified to enhance its biocompatibility. These modifications aim to develop derivatives that could serve as intermediates in drug development or as components in medical device coatings.

From an industrial perspective, 1 , 1 , 1 , 3 , 8 , 10 , 10 , 10 - O CTACHLORODECANE plays a crucial role in the production of specialty chemicals. Its use as a flame retardant additive in plastics and textiles has been examined due to its ability to improve fire resistance without significantly compromising material performance. This application is particularly relevant in industries where safety standards are stringent.

The environmental impact of 601523-23-3 has also been carefully evaluated. While chlorinated hydrocarbons are known for their persistence in the environment, recent advancements in green chemistry have sought ways to mitigate this issue. Researchers are exploring biodegradable derivatives and sustainable synthetic routes that minimize environmental footprint while retaining the desirable properties of the parent compound.

In conclusion, 601523-23-3 stands out as a versatile compound with broad applicability across multiple scientific domains. Its unique chemical properties make it indispensable in material science, organic synthesis, and industrial chemistry. As research continues to uncover new possibilities, the potential uses for this octachlorodecane derivative are likely to expand further.